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Compound of Interest

Compound Name: C.I. Disperse red 54

Cat. No.: B1143416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of C.I.
Disperse Red 54 (C.I. 11131), a monoazo disperse dye. A comprehensive understanding of its

solubility is critical for various applications, including textile dyeing, ink formulation, and,

increasingly, for research in material science and drug delivery systems where disperse dyes

can be used as model hydrophobic compounds. This document compiles available solubility

data, details experimental protocols for its determination, and provides visual representations

of key processes.

Core Properties of C.I. Disperse Red 54
Molecular Formula: C₁₉H₁₈ClN₅O₄[1]

Molecular Weight: 415.83 g/mol [1]

CAS Registry Number: 12217-86-6 / 6657-37-0 / 6021-61-0[1]

Appearance: Purple powder[1]

Quantitative Solubility Data
Quantitative solubility data for C.I. Disperse Red 54 in a wide range of organic solvents is not

readily available in published literature. However, the aqueous solubility has been reported.
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Table 1: Aqueous Solubility of C.I. Disperse Red 54

Solvent Temperature (°C) Solubility

Water 20 94 µg/L[2]

Disperse dyes, by their nature, exhibit low solubility in water but are designed to be soluble in

hydrophobic environments such as synthetic fibers or organic solvents. While specific

quantitative data for C.I. Disperse Red 54 is scarce, qualitative information for similar red

disperse dyes, such as C.I. Disperse Red 11, indicates solubility in ethanol and acetone.[3]

Experimental Protocol: Determination of Disperse
Dye Solubility
The following is a detailed methodology for determining the solubility of a disperse dye, such as

C.I. Disperse Red 54, in various solvents using a spectrophotometric method. This method is

widely adopted for its accuracy and sensitivity.[4][5][6]

1. Principle:

This method is based on the principle that the absorbance of a solution is directly proportional

to the concentration of the absorbing species (Beer-Lambert Law). A saturated solution of the

dye is prepared in the solvent of interest, and after ensuring that only the dissolved portion is

measured, its concentration is determined by comparing its absorbance to a calibration curve

prepared from solutions of known concentrations.

2. Apparatus and Materials:

High-purity C.I. Disperse Red 54

Analytical grade solvents (e.g., acetone, ethanol, ethyl acetate, toluene)

UV-Vis Spectrophotometer

Analytical balance

Volumetric flasks and pipettes
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Constant temperature water bath or incubator

Syringe filters (0.45 µm or smaller, solvent-compatible)

Scintillation vials or sealed glass containers

3. Procedure:

a. Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a small amount of C.I. Disperse Red 54 and dissolve it in a suitable

solvent (one in which it is readily soluble, e.g., acetone) to prepare a stock solution of known

concentration.

Perform a series of dilutions of the stock solution to prepare a set of standard solutions with

decreasing concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for C.I. Disperse Red 54 in that solvent.

Plot a graph of absorbance versus concentration to generate a calibration curve. The curve

should be linear, and the equation of the line (y = mx + c) will be used to determine the

concentration of unknown samples.

b. Preparation of Saturated Solutions:

Add an excess amount of C.I. Disperse Red 54 to a series of vials, each containing a known

volume of the different solvents to be tested. The excess solid ensures that the solution

becomes saturated.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath and agitate them for a prolonged period (e.g.,

24-48 hours) to ensure that equilibrium is reached.

c. Sample Analysis:
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After the equilibration period, allow the vials to stand undisturbed in the constant temperature

bath for several hours to allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Filter the sample through a syringe filter to remove any suspended particles. This step is

crucial to ensure that only the dissolved dye is measured.

If necessary, dilute the filtered saturated solution with the same solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the (diluted) sample at the λmax.

d. Calculation of Solubility:

Use the equation from the calibration curve to calculate the concentration of the dye in the

(diluted) sample.

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain

the concentration of the saturated solution.

Express the solubility in appropriate units, such as g/L or mol/L.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for determining dye solubility.

Logical Relationship of Solubility Factors
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Caption: Factors influencing dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143416#solubility-characteristics-of-c-i-disperse-
red-54-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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